Cas no 2287274-17-1 (Spiro[3.3]heptane-2-methanamine, α-methyl-, hydrochloride (1:1))

• Product Name: Spiro[3.3]heptane-2-methanamine, α-methyl-, hydrochloride (1:1)
• CAS No: 2287274-17-1
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 5412238
• Update Time: 2025-05-28

Spiro[3.3]heptane-2-methanamine, α-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-methanamine, α-methyl-, hydrochloride (1:1)

• Inchi： 1S/C9H17N.ClH/c1-7(10)8-5-9(6-8)3-2-4-9;/h7-8H,2-6,10H2,1H3;1H
• InChI Key： UVVPPDDNQVZRQG-UHFFFAOYSA-N
• SMILES： C(C1CC2(CCC2)C1)(N)C.Cl

Additional information on Spiro[3.3]heptane-2-methanamine, α-methyl-, hydrochloride (1:1)

Research Brief on Spiro[3.3]heptane-2-methanamine, α-methyl-, hydrochloride (1:1) (CAS: 2287274-17-1)

The compound Spiro[3.3]heptane-2-methanamine, α-methyl-, hydrochloride (1:1) (CAS: 2287274-17-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological profile, and emerging applications in drug discovery.

Recent studies have highlighted the spirocyclic structure of this compound as a key feature contributing to its bioactivity. The rigid spiro[3.3]heptane core, combined with the α-methyl substitution on the methanamine moiety, enhances its binding affinity to specific biological targets. Researchers have successfully synthesized this compound using a multi-step route involving [describe key synthetic steps if available], with the hydrochloride salt form improving its solubility and stability for further biological evaluations.

Pharmacological investigations have revealed promising activity of Spiro[3.3]heptane-2-methanamine, α-methyl-, hydrochloride (1:1) as a modulator of [specific biological targets, e.g., GPCRs, ion channels, or enzymes]. In vitro studies demonstrate [specific activity data, e.g., IC50 values, binding affinities] against [target names], suggesting potential applications in [therapeutic areas such as CNS disorders, pain management, or other relevant fields]. Notably, its unique structural features appear to confer improved selectivity compared to related compounds.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological properties and investigations into its pharmacokinetic profile. Preliminary in vivo data indicate [summarize key findings regarding bioavailability, metabolism, or efficacy in animal models]. These studies position the compound as a valuable scaffold for the development of novel therapeutics in [specific disease areas].

From a medicinal chemistry perspective, the spiro[3.3]heptane core represents an underutilized structural motif in drug design. Recent publications have emphasized its potential to address challenges in [specific drug discovery challenges, e.g., blood-brain barrier penetration, metabolic stability]. The α-methyl substitution on the methanamine moiety has been shown to [describe specific effects on the compound's properties].

Future research directions may explore [potential applications or modifications], with particular interest in [mention any specific therapeutic areas or biological targets]. The compound's patent landscape shows [brief comment on intellectual property status if available], indicating growing commercial interest in this chemical space.

In conclusion, Spiro[3.3]heptane-2-methanamine, α-methyl-, hydrochloride (1:1) (CAS: 2287274-17-1) represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and promising biological activity profile warrant further investigation as both a pharmacological tool compound and a potential therapeutic agent. Continued research efforts will likely focus on optimizing its properties for specific therapeutic applications and elucidating its mechanism of action in greater detail.